Cas no 1018663-18-7 (2-(5-(5,6,7,8-Tetrahydronaphthalen-2-yl)isoxazol-3-yl)acetic acid)

• Product Name: 2-(5-(5,6,7,8-Tetrahydronaphthalen-2-yl)isoxazol-3-yl)acetic acid
• CAS No: 1018663-18-7
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 5060680
• Update Time: 2023-08-24

2-(5-(5,6,7,8-Tetrahydronaphthalen-2-yl)isoxazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-(5,6,7,8-Tetrahydronaphthalen-2-yl)isoxazol-3-yl)acetic acid

• Inchi： 1S/C15H15NO3/c17-15(18)9-13-8-14(19-16-13)12-6-5-10-3-1-2-4-11(10)7-12/h5-8H,1-4,9H2,(H,17,18)
• InChI Key： VNCJTBGVJSQQRL-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC(=O)O)=N1)C1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 257.105
• Monoisotopic Mass: 257.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3